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Compound of Interest

Compound Name: CCG 203769

Cat. No.: B2653741 Get Quote

Technical Support Center: CCG 203769
This guide provides comprehensive technical information for researchers and scientists using

CCG 203769, a selective inhibitor of Regulator of G-protein Signaling 4 (RGS4).

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My CCG 203769 is not fully dissolving in DMSO. What should I do?

A1: Complete dissolution of CCG 203769 in DMSO can sometimes require physical assistance.

If you observe precipitation or incomplete dissolution, gentle heating and/or sonication can be

applied to aid the process.[1] It is also crucial to use fresh, newly opened DMSO, as the

compound's solubility can be significantly impacted by hygroscopic (water-absorbed) DMSO.[1]

Q2: I prepared a stock solution of CCG 203769 in DMSO. How should I store it and for how

long?

A2: For optimal stability, reconstituted stock solutions of CCG 203769 should be aliquoted to

avoid repeated freeze-thaw cycles. The aliquots can be stored at -80°C for up to six months or

at -20°C for up to one month.[1]

Q3: Can I use a pre-dissolved solution of CCG 203769 for my in vivo experiments?
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A3: It is highly recommended to prepare working solutions for in vivo experiments freshly on

the day of use.[1] While a stock solution in DMSO can be prepared in advance and stored, the

final diluted working solution for animal administration should be made immediately before the

experiment to ensure stability and reliability of the results.[1]

Q4: I'm seeing off-target effects in my cellular assays. Is CCG 203769 selective?

A4: CCG 203769 demonstrates high selectivity for RGS4 (IC₅₀ = 17 nM) over other RGS

proteins.[1][2] For instance, its inhibitory concentration is 8-fold higher for RGS19 (IC₅₀ = 140

nM) and over 350-fold higher for RGS16 (IC₅₀ = 6 µM).[1][3] It shows very weak inhibition of

RGS8 (IC₅₀ > 60 µM).[1] While it can inhibit GSK-3β, the IC₅₀ value is approximately 5 µM,

which is about 300-fold higher than for RGS4.[1][3]

Solubility Data
The solubility of CCG 203769 has been determined in various solvents and solvent systems,

suitable for both in vitro and in vivo applications.
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Solvent/System
Maximum
Solubility

Molar
Concentration

Notes

In Vitro

DMSO 62.5 mg/mL 308.99 mM

Ultrasonic treatment is

recommended. Use of

newly opened, non-

hygroscopic DMSO is

critical.[1][4]

In Vivo Formulations

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL 10.28 mM
Results in a clear

solution.[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.08 mg/mL 10.28 mM
Results in a clear

solution.[1]

10% DMSO, 90%

Corn Oil
≥ 2.08 mg/mL 10.28 mM

Results in a clear

solution.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

Compound Information: CCG 203769 has a molecular weight of 202.27 g/mol .[1]

Calculation: To prepare a 10 mM stock solution, weigh out 2.02 mg of CCG 203769.

Dissolution: Add 1 mL of fresh, high-quality DMSO to the weighed compound.

Mixing: Vortex thoroughly. If necessary, use an ultrasonic bath to ensure the compound is

fully dissolved.

Storage: Aliquot the stock solution into smaller volumes and store at -20°C for up to one

month or -80°C for up to six months.[1]
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Protocol 2: Preparation of an In Vivo Working Solution
(Example using PEG300/Tween-80)
This protocol describes the preparation of 1 mL of working solution with a final concentration of

2.08 mg/mL.

Initial Stock: Prepare a concentrated stock solution in DMSO (e.g., 20.8 mg/mL).

Step 1: Take 100 µL of the 20.8 mg/mL DMSO stock solution and add it to 400 µL of

PEG300. Mix evenly.

Step 2: To the mixture from Step 1, add 50 µL of Tween-80 and mix evenly.

Step 3: Add 450 µL of saline to the mixture to reach a final volume of 1 mL. The final solvent

ratio will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Usage: Prepare this working solution fresh on the day of the experiment.[1] If precipitation

occurs during preparation, gentle warming and/or sonication can be used.[1]

Mechanism of Action
CCG 203769 is a cell-permeable, covalent inhibitor of RGS4.[3][5] It functions by blocking the

protein-protein interaction between RGS4 and the Gα subunit of heterotrimeric G-proteins.[1][6]

RGS proteins accelerate the intrinsic GTPase activity of Gα subunits, effectively acting as a

brake on G-protein signaling.[2] By inhibiting RGS4, CCG 203769 prevents this accelerated

GTP hydrolysis, prolonging the active, GTP-bound state of Gα and enhancing downstream

signaling pathways.[1][3]
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Caption: Mechanism of CCG 203769 action on the G-protein signaling cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://bellbrooklabs.com/rgs4-inhibitor-shows-activity-in-parkinsons-disease-model/
https://www.medchemexpress.com/Targets/RGS%20Protein.html
https://www.benchchem.com/product/b2653741#ccg-203769-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b2653741#ccg-203769-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b2653741#ccg-203769-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b2653741#ccg-203769-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2653741?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2653741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

